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Compound of Interest

Compound Name: Tetrafluoroethylene

Cat. No.: B6358150

An In-depth Technical Guide to
Tetrafluoroethylene

Tetrafluoroethylene (TFE) is a synthetic fluorocarbon and the monomer used for the industrial
preparation of a variety of fluoropolymers, most notably polytetrafluoroethylene (PTFE),
widely known by the trade name Teflon.[1][2] This document provides a comprehensive
overview of its molecular characteristics, synthesis, applications, and safety protocols, tailored
for researchers, scientists, and professionals in drug development.

Molecular Formula and Molar Mass

Tetrafluoroethylene is a colorless and odorless gas with the chemical formula CzFa4.[1][2] Its
structure consists of a carbon-carbon double bond with two fluorine atoms attached to each
carbon (F2C=CF2).[2]

Table 1: Core Properties of Tetrafluoroethylene
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Property Value

Molecular Formula C2F4[1][3]

Molar Mass 100.016 g-mol—1[1]
Appearance Colorless gas|[1]

Odor Odorless[1]

Density 1.519 g/cm3 at -76 °C[1]
Melting Point -142.5 °C[1]

Boiling Point -76.3 °C[1]

| Water Solubility | Insoluble[1] |

Synthesis of Tetrafluoroethylene

The industrial production of TFE is a multi-step process that begins with chloroform.[1][3]
Additionally, there are established laboratory methods for its synthesis.

Industrial Manufacturing Protocol
The primary commercial synthesis of tetrafluoroethylene involves the following key steps:

e Fluorination of Chloroform: Chloroform (CHCIs) is treated with hydrogen fluoride (HF) to
produce chlorodifluoromethane (CHCIFz2), also known as R-22.[1][4]

» Pyrolysis of Chlorodifluoromethane: The resulting chlorodifluoromethane is then subjected to
pyrolysis at high temperatures (550-750 °C), which yields tetrafluoroethylene.[1]
Difluorocarbene serves as an intermediate in this reaction.[1]

Alternatively, TFE can be prepared by the pyrolysis of fluoroform (CHF3).[1]
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Industrial Synthesis of Tetrafluoroethylene

Chloroform (CHCIs) Hydrogen Fluoride (HF)

+ HF

Chlorodifluoromethane (R-22)

Pyrolysis
(550-750 °C)

Tetrafluoroethylene (CzFa)

Polymerization of Tetrafluoroethylene

Tetrafluoroethylene Monomer (CzFa)

Polymerization
(Radical Initiator)

Polytetrafluoroethylene (PTFE)
[-C2Fa-]n
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Key Safety Considerations for TFE Handling

Hazards Safe Work Procedures

- Explosive itig
ntrol M I
- Flammable Control Measures

- Carcinogenic

Personal Protective Equipment (PPE)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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